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Compound of Interest

Compound Name: Hydroxy ipronidazole-d3

Cat. No.: B588358

For researchers, scientists, and drug development professionals, this guide provides a
technical overview of Hydroxy ipronidazole-d3, including a list of commercial suppliers, its
physicochemical properties, and detailed experimental protocols for its use as an internal
standard in analytical methods.

Commercial Availability

Hydroxy ipronidazole-d3 is available from several commercial suppliers. The following table
summarizes the offerings from a selection of vendors.
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Supplier

CAS Number

Molecular
Formula

Purity

Intended Use

Clearsynth

1156508-86-9

C7HsD3N303

99.82% by HPLC

For laboratory,
research,
analytical, and
scientific use
only. Intended as
an internal
standard for
guantification of
Ipronidazole by
GC- or LC-mass

spectrometry.[1]

MedChemExpres
s

1156508-86-9

C7HsD3N30s3

99.89%

For research use
only. Can be
used as a tracer
or an internal
standard for
guantitative
analysis by
NMR, GC-MS, or
LC-MS.[2]

Santa Cruz

Biotechnology

1156508-86-9

C7HsD3N303

Not specified

For research use

only.

Cayman

Chemical

1156508-86-9

C7HsD3N303

>99% deuterated
forms (d1-d3)

Intended for use
as an internal
standard for the
guantification of
hydroxy
ipronidazole by
GC- or LC-MS.

[3]

LGC Standards

1156508-86-9

C7HsD3N30s3

>95% (HPLC)

High quality
reference

standards for
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pharmaceutical

testing.[4]

BOC Sciences

Isotope Labeled

1156508-86-9 C7HsD3Nz0s3 Not specified

Impurity.

Pharmaffiliates

The labelled

1156508-86-9 C7HsD3N30s Not specified metabolite of

Ipronidazole.

Immunomart

A deuterated

compound of

1156508-86-9 C7HsD3Nz30s3 Not specified

Hydroxy

Ipronidazole.[5]

Physicochemical Properties

Property Value Source

Molecular Weight 188.20 g/mol [11[2]

Appearance Yellow Solid [1]
2-8°C Refrigerator or -20°C

Storage [1]
Freezer
Slightly soluble in Chloroform

Solubility and Methanol. 10 mM in [31[6]
DMSO.
2-[5-nitro-1-

IUPAC Name (trideuteriomethyl)imidazol-2- [7]
yl]propan-2-ol
[2H]IC([2H])

SMILES ([2H])N1C(=CN=C1C(C)(C)O)- [7]
-INVALID-LINK--[O-]
1S/C7H11N303/c1-7(2,11)6-8-

InChl 4-5(9(6)3)10(12)13/h4,11H,1- [8]

3H3/i3D3
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Application as an Internal Standard

Hydroxy ipronidazole-d3 is primarily used as an internal standard in analytical chemistry,
particularly for the quantification of its unlabeled counterpart, hydroxy ipronidazole, and other
related nitroimidazole compounds in various matrices. The deuterium labeling provides a mass
shift that allows for its differentiation from the native analyte in mass spectrometry, while its
similar chemical and physical properties ensure it behaves comparably during sample
preparation and analysis, thus correcting for variations in extraction efficiency and instrument
response.

Experimental Protocol: Quantification of
Nitroimidazoles in Plasma by LC-MS/MS

The following protocol is adapted from the validated method described by Fraselle, S., et al.
(2007) for the analysis of nitroimidazoles and their hydroxy metabolites in pig plasma.[9]

1. Sample Preparation

o Spiking: To 2 ml of plasma, add the internal standard solution (e.g., Hydroxy ipronidazole-
d3 in methanol) to achieve a final concentration of 1 pg/L.

o Deproteinization: Add 8 ml of a protein precipitating agent (e.g., acetonitrile) to the plasma
sample.

» Vortexing and Centrifugation: Vortex the mixture for 1 minute and then centrifuge at 3000
rpm for 10 minutes.

o Evaporation: Transfer the supernatant to a new tube and evaporate to dryness under a
gentle stream of nitrogen at 40°C.

» Reconstitution: Reconstitute the residue in 1 ml of the mobile phase.
2. LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is typically used.
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o Mobile Phase: A gradient elution with a mixture of water (containing a modifier like formic
acid or ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).

o Flow Rate: A typical flow rate is around 0.2-0.4 mL/min.

o Injection Volume: 20 pL.

e Tandem Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-
product ion transitions for both the analyte (hydroxy ipronidazole) and the internal
standard (Hydroxy ipronidazole-d3). The selection of these transitions is crucial for the
selectivity and sensitivity of the method.

3. Quantification

» A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte in a series of
calibration standards.

e The concentration of the analyte in the unknown samples is then determined from this
calibration curve. The use of the deuterated internal standard corrects for any loss of analyte
during sample preparation and for variations in the mass spectrometer's response.[9]

V ] I I t |
Sample Preparation LC-MS/MS Analysis Quantification
Spike with prote ortex & vaporate Liquid Chromatography Tandem Mass Spectrometry Calibration Curve Determine Analyte
Plasma Sample (2 mi) w0,y ipronidazole-d3 entrifuge upernatant (C18 Column) > (ESI+, MRM) (Area Ratio vs. Conc.) Concent tration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b588358?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17386738/
https://www.benchchem.com/product/b588358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the quantification of hydroxy ipronidazole using Hydroxy ipronidazole-
d3 as an internal standard.
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Caption: Logical relationship of using an internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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